2-(3-Bromopropoxy)-1,3-dichlorobenzene
Cat. No. B8354639
M. Wt: 283.97 g/mol
InChI Key: DACRVFAVCJLQMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:10][CH2:11][CH2:12][CH2:13][Br:14].[Na+:16].[OH-:15].[OH2:17].[OH:1][c:2]1[c:3]([Cl:4])[cH:5][cH:6][cH:7][c:8]1[Cl:9]>>[O:1]([c:2]1[c:3]([Cl:4])[cH:5][cH:6][cH:7][c:8]1[Cl:9])[CH2:13][CH2:12][CH2:11][Br:10]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
BrCCCBr
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Oc1c(Cl)cccc1Cl
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
Clc1cccc(Cl)c1OCCCBr
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
